Cas no 1899164-35-2 (3-(2-bromo-6-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 3-(2-bromo-6-methoxyphenyl)prop-2-en-1-amine
• CAS No: 1899164-35-2
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6050193
• PubChem ID: 117356848
• Update Time: 2025-10-29

3-(2-bromo-6-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-methoxyphenyl)prop-2-en-1-amine
• 1899164-35-2
• EN300-1913651

• Inchi： 1S/C10H12BrNO/c1-13-10-6-2-5-9(11)8(10)4-3-7-12/h2-6H,7,12H2,1H3/b4-3+
• InChI Key： YCSTWMDJOGYTRD-ONEGZZNKSA-N
• SMILES： BrC1=CC=CC(=C1/C=C/CN)OC

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-bromo-6-methoxyphenyl)prop-2-en-1-amine

3-(2-Bromo-6-Methoxyphenyl)Prop-2-en-1-Amine: A Comprehensive Overview

The compound 3-(2-bromo-6-methoxyphenyl)prop-2-en-1-amine, identified by the CAS number 1899164-35-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic amines, characterized by the presence of an amino group (-NH₂) attached to a propenyl chain, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with a bromine atom at the 2-position and a methoxy group (-OCH₃) at the 6-position, making it a unique derivative with distinct chemical properties.

The synthesis of 3-(2-bromo-6-methoxyphenyl)prop-2-en-1-amine typically involves multi-step organic reactions, including nucleophilic substitution, elimination, and possibly coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bond in this molecule, significantly improving yield and purity.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The presence of the bromine atom and methoxy group on the phenyl ring introduces electronic and steric effects that can modulate the molecule's reactivity and bioavailability. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them valuable candidates for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 3-(2-bromo-6-methoxyphenyl)prop-2-en-1-amine has shown promise in materials science. Its conjugated system allows for potential use in organic electronics, such as semiconducting polymers or light-emitting diodes (LEDs). Researchers have investigated its ability to form stable charge transfer complexes, which are essential for efficient electron transport in such devices.

The stability and reactivity of this compound are influenced by its molecular structure. The propenyl amine group is highly nucleophilic, making it susceptible to electrophilic attacks. Meanwhile, the bromine atom on the phenyl ring can act as an electron-withdrawing group, enhancing the molecule's overall reactivity. These properties make it a versatile building block for synthesizing more complex molecules with tailored functionalities.

From an environmental standpoint, understanding the degradation pathways of 3-(2-bromo-6-methoxyphenyl)prop-2-en-1-am is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation rates under various environmental conditions. These findings suggest that while the compound is relatively stable under normal conditions, it can undergo hydrolysis under specific pH and temperature conditions, leading to the formation of less toxic byproducts.

In conclusion, 3-(2-bromo-6-methoxyphenyl)propenamine, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its role as an intermediate in drug development and materials science highlights its significance in advancing modern chemistry. As research progresses, further insights into its synthesis, reactivity, and applications will undoubtedly unlock new opportunities for leveraging this compound's full potential.